Cas no 61522-61-0 (2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide)
61522-61-0 structure
Product Name:2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
CAS No:61522-61-0
MF:C10H8N2O3
MW:204.18212223053
CID:476273
PubChem ID:54386948
Update Time:2025-04-19
2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
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- 2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
- 3-methyl-4-oxidoquinoxalin-4-ium-2-carboxylic acid
- 3-Methyl-4-oxo-4lambda~5~-quinoxaline-2-carboxylic acid
- SCHEMBL9114066
- 61522-61-0
- DTXSID60711009
-
- Inchi: 1S/C10H8N2O3/c1-6-9(10(13)14)11-7-4-2-3-5-8(7)12(6)15/h2-5H,1H3,(H,13,14)
- InChI Key: VDXJRNVIAQNLBQ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C(C)=C(C(=O)O)N=C2C=CC=CC=12
Computed Properties
- Exact Mass: 204.05354
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 77.13
2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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